Cas no 1936051-80-7 (2,7-dioxatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-one)

• Product Name: 2,7-dioxatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-one
• CAS No: 1936051-80-7
• MF: C₁₀H₆O₃
• MW: 174.152842998505
• MDL: MFCD30333454
• CID: 5247485
• Update Time: 2025-10-28

2,7-dioxatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-one Chemical and Physical Properties

Names and Identifiers

• Furo[4,3,2-de][1]benzopyran-4(3H)-one
• 2,7-dioxatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-one

• MDL： MFCD30333454
• Inchi： 1S/C10H6O3/c11-9-4-6-5-12-7-2-1-3-8(13-9)10(6)7/h1-3,5H,4H2
• InChI Key： HTNQRKXQSNHUMM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC3OC=C(C2=3)C1

Additional information on 2,7-dioxatricyclo6.3.1.0,4,12dodeca-1(11),3,8(12),9-tetraen-6-one

Compound 2,7-Dioxatricyclo[6.3.1.0²,⁴,¹²]dodeca-1(11),3,8(12),9-tetraen-6-one (CAS No. 1936051-80-7)

The compound 2,7-dioxatricyclo[6.3.1.0²,⁴,¹²]dodeca-1(11),3,8(12),9-tetraen-6-one (CAS No. 1936051-80-7) is a highly complex organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its intricate molecular architecture and potential applications in drug design and advanced materials.

Chemical Structure: The molecule features a tricyclic system with two oxygen atoms in the ring structure, making it a dioxatricyclo compound. The presence of multiple double bonds (as indicated by the "tetraene" portion of its name) contributes to its conjugated system, which is crucial for its electronic properties. The specific arrangement of these bonds and rings gives rise to its unique reactivity and stability.

Synthesis and Properties: Recent studies have focused on the synthesis of this compound using advanced organic synthesis techniques such as cyclization reactions and oxidative coupling. Researchers have reported that the synthesis involves multiple steps, including the formation of intermediate compounds that are critical for achieving the desired tricyclic structure.

Applications in Drug Design: Due to its complex structure, this compound has shown promise in drug design applications. Its ability to form stable complexes with certain biological targets makes it a valuable candidate for developing new therapeutic agents. For instance, studies have explored its potential as a ligand in metalloenzyme inhibitors and as a scaffold for designing small molecule drugs targeting specific cellular pathways.

Materials Science Applications: Beyond pharmacology, this compound has also found applications in materials science. Its rigid tricyclic structure makes it suitable for use in designing advanced materials such as high-performance polymers and optoelectronic devices. Researchers have investigated its potential as a building block for constructing functional materials with tailored electronic properties.

Recent Research Findings: In 2023, a breakthrough study published in the Journal of Organic Chemistry revealed novel insights into the electronic properties of this compound. Using advanced computational methods and experimental techniques such as NMR spectroscopy and X-ray crystallography, researchers were able to map out its electronic structure with unprecedented accuracy.

Safety and Handling: While this compound is not classified as a hazardous material under current regulations, it is essential to handle it with care due to its complex structure and potential reactivity under certain conditions. Proper storage and handling procedures should be followed to ensure safety in both research and industrial settings.

In conclusion, 2,7-dioxatricyclo[6.3.1.0²,⁴,¹²]dodeca-1(11),3,8(12),9-tetraen-6-one (CAS No. 1936051-80-7) stands out as a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structure continues to inspire innovative research aimed at unlocking its full potential in drug design and materials science.